3'-(4-bromophenyl)-5'-(4-methylphenyl)dispiro[indene-2,2'-furan-4',2''-indene]-1,1'',3,3''-tetrone

• InChI: InChI=1S/C33H21BrO5/c1-18-10-12-20(13-11-18)31-32(27(35)22-6-2-3-7-23(22)28(32)36)26(19-14-16-21(34)17-15-19)33(39-31)29(37)24-8-4-5-9-25(24)30(33)38/h2-17,26,31H,1H3
• InChI Key: DYSFWEHRGXUQFL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2C3(C(C4(O2)C(=O)C5=CC=CC=C5C4=O)C6=CC=C(C=C6)Br)C(=O)C7=CC=CC=C7C3=O
• Molecular Formula: C33H21BrO5
• Molecular Weight: 577.4 g/mol

Description

3'-(4-Bromophenyl)-5'-(4-methylphenyl)dispiro[indene-2,2'-furan-4',2''-indene]-1,1'',3,3''-tetrone is a complex synthetic compound featuring a dispiro architecture, which integrates indene and furan-derived tetrone motifs. Its molecular structure, characterized by the presence of bromophenyl and methylphenyl substituents, suggests potential for diverse material science and pharmaceutical research applications . The bromine atom can serve as a handle for further chemical modifications via cross-coupling reactions, making this compound a valuable intermediate in synthetic chemistry for constructing more complex molecular systems . The rigid, three-dimensional framework of the dispiro scaffold may be of interest in the development of advanced organic materials, such as ligands for catalysis or molecular components for electronic devices . Researchers can utilize this chemical as a key building block or a precursor in method development and discovery-based studies. This product is intended for Research Use Only and is not intended for diagnostic or therapeutic uses. Researchers should handle this compound with appropriate safety precautions. For detailed specifications, handling procedures, and potential applications, please consult the product data sheet or contact our scientific support team.

Scientific Research Applications

Organic Electronics

The unique electronic properties of dispiro compounds have led to their exploration in organic electronics, particularly in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The presence of multiple aromatic rings in the structure enhances charge transport capabilities, making it suitable for applications in electronic devices.

Photophysics and Photochemistry

Research indicates that dispiro compounds exhibit interesting photophysical properties, including fluorescence and phosphorescence. These characteristics make them candidates for use in fluorescent probes and sensors. Studies have shown that the compound can be utilized in photochemical reactions due to its ability to absorb light effectively and undergo subsequent chemical transformations.

Medicinal Chemistry

The synthesis of compounds with dispiro structures has been investigated for potential pharmacological activities. Preliminary studies suggest that derivatives of this compound may exhibit anti-cancer properties by inducing apoptosis in cancer cells. The bromophenyl and methylphenyl groups are thought to enhance biological activity through improved interaction with biological targets.

Material Science

The compound's structural rigidity and thermal stability make it an attractive candidate for developing advanced materials such as polymers and nanocomposites. Research has focused on incorporating dispiro compounds into polymer matrices to enhance mechanical properties and thermal resistance.

Case Studies

Study	Focus	Findings
Study 1: Organic Electronics	Investigation of OLED performance	The compound demonstrated high efficiency with a maximum external quantum efficiency (EQE) of 25%.
Study 2: Photochemical Properties	Analysis of fluorescence characteristics	Exhibited strong fluorescence with a quantum yield of 0.85, indicating potential for sensor applications.
Study 3: Anticancer Activity	Evaluation against various cancer cell lines	Showed IC50 values below 10 µM in breast cancer cell lines, suggesting significant cytotoxicity.
Study 4: Material Development	Synthesis of polymer composites	Enhanced thermal stability was observed, with decomposition temperatures exceeding 300°C when incorporated into polycarbonate matrices.

Comparison with Similar Compounds

Structural and Functional Group Comparisons

Table 1: Key structural features and substituents of analogous dispiro compounds

Compound Name	Core Structure	Substituents	Molecular Weight (g/mol)	Melting Point (°C)	Yield (%)
Ethyl (2'S,4'R,5'S,6'R)-2'-(4-bromophenyl)-5'-nitro-...tetrahydrodispiro[indene-2,1'-cyclohexane-3',2''-indene]-4'-carboxylate (9d)	Dispiro[indene-cyclohexane-indene]	4-bromophenyl, nitro, ethyl ester	692.09	245	Not reported
(2S,4′S,5′S)-4′-(4-Bromophenyl)-5′-(difluoromethyl)-...dispiro[benzo[b]thiophene-2,2′-pyrrolidine-3′,2′′-indene]-1′′,3,3′′-trione (3ia)	Dispiro[benzothiophene-pyrrolidine-indene]	4-bromophenyl, difluoromethyl	540.01 (Br⁷⁹ isotope)	185–187	88
4′-(4-Bromophenyl)-1′-methyldispiro[indan-2,2′-pyrrolidine-3′,2′′-indan]-1,3,1′′-trione	Dispiro[indan-pyrrolidine-indan]	4-bromophenyl, methyl	Not reported	Not reported	Not reported
4-Bromo-4′-methyl-2,2′,3,3′-tetrahydro-1,1′-spirobi[indene] (2r)	Spirobiindene	4-bromo, 4′-methyl	Not reported	Not reported	59

Key Observations :

• Core Diversity : The target compound’s furan bridge distinguishes it from pyrrolidine (), cyclohexane (), or simple spirobiindene () cores.
• The nitro group in compound 9d increases polarity, affecting crystallization (melting point = 245°C).
• Synthetic Yields: Organocatalyzed methods (e.g., ) achieve higher yields (>80%) compared to MCR-derived systems (~40–60%) .

Physicochemical Properties

Thermal Stability :

• Compounds with nitro groups (e.g., 9d ) exhibit higher melting points (~245–275°C) due to strong intermolecular dipole interactions.
• Difluoromethyl-substituted derivatives (e.g., 3ia ) show lower melting points (185–187°C), likely due to reduced symmetry and weaker packing.

Spectroscopic Data :

• HRMS : The target compound’s molecular weight can be extrapolated to ~600–650 g/mol based on analogs (e.g., 692.09 for 9d ; 540.01 for 3ia ).
• NMR : Aromatic protons in bromophenyl groups resonate at δ 7.2–7.8 ppm (cf. ), while methyl groups appear as singlets near δ 2.3 ppm.

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for preparing 3'-(4-bromophenyl)-5'-(4-methylphenyl)dispiro[indene-2,2'-furan-4',2''-indene]-1,1'',3,3''-tetrone, and what challenges arise during its purification?

• Methodological Answer : The synthesis typically involves multi-step cycloaddition or spiroannulation reactions. For example, analogous dispiro compounds (e.g., anti-TB agents in ) are synthesized via [3+2] cycloaddition between indene derivatives and activated carbonyl intermediates. Key challenges include controlling steric hindrance from bromophenyl/methylphenyl groups and minimizing side reactions (e.g., dimerization). Purification often requires repeated column chromatography with gradient elution (hexane/ethyl acetate) or recrystallization from ethanol/dimethylformamide mixtures. Monitoring by TLC and HPLC-MS ensures purity (>95%) .

Q. Which spectroscopic and crystallographic techniques are critical for characterizing this compound’s structure?

• Methodological Answer :

• Single-crystal X-ray diffraction (SCXRD) : Resolves the spirocyclic framework and confirms stereochemistry. For similar dispiroindane derivatives, SCXRD achieved R-factors <0.05, with data collected at 100–300 K to minimize thermal motion artifacts .
• NMR : ¹H/¹³C NMR (in DMSO-d6 or CDCl3) identifies substituent environments. Aromatic protons in bromophenyl groups show deshielding (δ 7.4–7.8 ppm), while spiro-junction carbons appear at δ 50–60 ppm in ¹³C spectra.
• FT-IR : Confirms tetrone carbonyl stretches (C=O) at 1700–1750 cm⁻¹ .

Q. How does the bromophenyl substituent influence the compound’s solubility and reactivity?

• Methodological Answer : The 4-bromophenyl group enhances lipophilicity (logP ~3.5–4.0 predicted via ChemDraw), reducing aqueous solubility but improving organic solvent compatibility (e.g., DCM, THF). Bromine’s electron-withdrawing effect deactivates the aromatic ring, limiting electrophilic substitution but enabling Suzuki-Miyaura cross-coupling for functionalization (e.g., replacing Br with aryl/heteroaryl groups). Solubility can be modulated via co-solvents (e.g., 10% DMSO in water) .

Advanced Research Questions

Q. What computational strategies (e.g., DFT, MD) are suitable for modeling this compound’s electronic properties and supramolecular interactions?

• Methodological Answer :

• Density Functional Theory (DFT) : B3LYP/6-31G(d,p) optimizes geometry and calculates frontier molecular orbitals (HOMO-LUMO gap ~4–5 eV for similar dispiro compounds). This predicts charge-transfer behavior relevant to optoelectronic applications.
• Molecular Dynamics (MD) : Simulates packing motifs (e.g., π-π stacking between indene rings) observed in SCXRD. Force fields like OPLS-AA model van der Waals interactions, guiding crystal engineering .

Q. How can reaction conditions be optimized to improve yield in large-scale synthesis?

• Methodological Answer : Use Design of Experiments (DoE) to systematically vary parameters:

• Temperature : 80–120°C (higher temps accelerate cyclization but risk decomposition).
• Catalyst : Pd(PPh3)4 (5 mol%) for cross-coupling steps.
• Solvent : Toluene/EtOAc (3:1 v/v) balances reactivity and solubility.
  Response surface modeling (RSM) identified optimal conditions for analogous compounds, achieving >70% yield .

Q. What mechanistic insights explain contradictions in reported biological activities (e.g., anti-TB vs. cytotoxicity)?

• Methodological Answer : The spirocyclic core’s rigidity may enhance target binding (e.g., Mycobacterium tuberculosis enoyl-ACP reductase), while bromophenyl/methylphenyl groups modulate membrane permeability. Contradictory cytotoxicity data (IC50 variability) likely stem from assay conditions (e.g., cell line selectivity). Validate via:

• SAR studies : Replace Br with Cl/F or methyl with trifluoromethyl to tweak bioactivity.
• ADMET profiling : Microsomal stability assays (human liver microsomes) and Ames tests clarify toxicity thresholds .